Cas no 840490-06-4 (Piperazine,1-(6-amino-3-pyridazinyl)-4-[5-fluoro-2-(trifluoromethyl)benzoyl]-)
![Piperazine,1-(6-amino-3-pyridazinyl)-4-[5-fluoro-2-(trifluoromethyl)benzoyl]- structure](https://www.kuujia.com/scimg/cas/840490-06-4x500.png)
840490-06-4 structure
Product name:Piperazine,1-(6-amino-3-pyridazinyl)-4-[5-fluoro-2-(trifluoromethyl)benzoyl]-
CAS No:840490-06-4
MF:C16H15F4N5O
Molecular Weight:369.316816568375
CID:1818864
Piperazine,1-(6-amino-3-pyridazinyl)-4-[5-fluoro-2-(trifluoromethyl)benzoyl]- Properties
Names and Identifiers
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- Piperazine,1-(6-amino-3-pyridazinyl)-4-[5-fluoro-2-(trifluoromethyl)benzoyl]-
- Methanone, [4-(6-amino-3-pyridazinyl)-1-piperazinyl][5-fluoro-2-(trifluoromethyl)phenyl]-
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- Inchi: 1S/C16H15F4N5O/c17-10-1-2-12(16(18,19)20)11(9-10)15(26)25-7-5-24(6-8-25)14-4-3-13(21)22-23-14/h1-4,9H,5-8H2,(H2,21,22)
- InChIKey: ZJOMYCRHEFBNHK-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2=NN=C(N)C=C2)CC1)(C1=CC(F)=CC=C1C(F)(F)F)=O
Experimental Properties
- Density: 1.441±0.06 g/cm3(Predicted)
- Boiling Point: 607.8±55.0 °C(Predicted)
- 酸度系数(pKa): 8.14±0.10(Predicted)
Piperazine,1-(6-amino-3-pyridazinyl)-4-[5-fluoro-2-(trifluoromethyl)benzoyl]- Literature
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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2. Back matter
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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7. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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